Cas no 2172474-20-1 (2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid)

• Product Name: 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid
• CAS No: 2172474-20-1
• MF: C₁₀H₁₂F₂O₃
• MW: 218.197290420532
• CID: 6362880
• PubChem ID: 165835896
• Update Time: 2025-05-21

2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid
• 2172474-20-1
• EN300-1615653

• Inchi： 1S/C10H12F2O3/c1-4(2)6-5(3)15-8(9(11)12)7(6)10(13)14/h4,9H,1-3H3,(H,13,14)
• InChI Key： CMIDENJWXITZKJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(=C(C)O1)C(C)C)F

Computed Properties

• Exact Mass: 218.07545056g/mol
• Monoisotopic Mass: 218.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid

2-(Difluoromethyl)-5-Methyl-4-(Propan-2-Yl)Furan-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid, identified by the CAS number 2172474-20-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of furan carboxylic acids, which are known for their unique chemical properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a furan ring system substituted with a difluoromethyl group at position 2, a methyl group at position 5, and an isopropyl group at position 4, along with a carboxylic acid functional group at position 3.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern catalytic methods and green chemistry principles. The synthesis typically involves a multi-step process, including the formation of the furan ring via cyclization reactions, followed by selective substitution to introduce the desired substituents. The incorporation of fluorine atoms in the difluoromethyl group adds unique electronic properties to the molecule, enhancing its reactivity and stability under various conditions.

One of the most promising applications of 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid lies in its potential as a building block for drug discovery. The furan ring system is well-known for its ability to participate in hydrogen bonding and π-interactions, making it an attractive scaffold for designing bioactive molecules. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents targeting Alzheimer's disease and related conditions.

In addition to its pharmacological applications, this compound has shown potential in materials science. The presence of the carboxylic acid group allows for easy functionalization, enabling its use in polymer synthesis and surface modification applications. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could find applications in sensors, catalysis, and drug delivery systems. The fluorinated substituent further enhances the stability and hydrophobicity of these materials, making them suitable for harsh environmental conditions.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action, with a half-life of approximately 10 days under standard laboratory conditions. This suggests that it has a relatively low environmental persistence compared to other fluorinated compounds. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

In terms of safety considerations, preliminary toxicological studies indicate that 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid exhibits low acute toxicity when administered orally or dermally to laboratory animals. However, chronic exposure studies are still underway to fully understand its potential risks to human health and the environment.

The development of analytical methods for the precise characterization and quantification of this compound has also seen significant progress. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its molecular structure and purity. These methods provide critical insights into the stereochemistry and conformational preferences of the molecule, which are essential for optimizing its synthesis and application.

In conclusion, 2-(difluoromethyl)-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid represents a versatile and innovative molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.